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Compound of Interest

Compound Name: Bis-PEG11-NHS ester

CAS No.: 123502-57-8

Cat. No.: B606169

Get Quote

Introduction & Mechanistic Insight
The Reagent: Bis-PEG11-NHS Ester
Bis-PEG11-NHS ester is a homobifunctional, amine-reactive crosslinker designed for precision

bioconjugation.[1] Unlike traditional hydrophobic crosslinkers (e.g., DSS or DSG), this reagent

incorporates a polyethylene glycol (PEG) spacer with 11 ethylene glycol units.[1]

Key Technical Specifications:

Reactive Group: N-hydroxysuccinimide (NHS) ester (Targets primary amines:

).[1][2][3]

Spacer Arm Length: ~43 Å (Angstroms).[1]

Solubility: Soluble in DMSO, DMF, and aqueous buffers (though aqueous storage is

prohibited).[1]

Molecular Weight: ~796.82 Da.[1]
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Why PEG11? The Hydrophilic Advantage
The selection of a PEGylated crosslinker is not arbitrary; it is a strategic choice to mitigate

aggregation. Traditional hydrocarbon spacers can induce hydrophobic collapse in protein

complexes, leading to precipitation.[1] The hydrophilic PEG11 spacer recruits water molecules

to the protein surface, enhancing the solubility of the crosslinked complex—a critical factor

when working with hydrophobic proteins or high-density conjugates.

Reaction Mechanism
The NHS ester reacts with primary amines (the

-amine of Lysine residues or the N-terminus) at physiologic pH (7.2–8.[1]0) to form stable
amide bonds.[1][4][5] This reaction releases N-hydroxysuccinimide as a byproduct.[1]

Competing Reaction (Hydrolysis): In aqueous solutions, water competes with primary amines

to attack the ester, hydrolyzing it back to a non-reactive carboxylic acid. This hydrolysis is pH-

dependent; it is slow at pH 7 but accelerates significantly at pH > 8.0.[1]

Experimental Workflow & Visualization
Crosslinking Workflow (DOT Diagram)
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Figure 1: Step-by-step workflow for protein crosslinking. Note the critical separation of buffer

exchange and stock preparation to prevent premature hydrolysis.

Critical Parameters & Materials
Buffer Compatibility Table
The success of NHS-ester chemistry relies entirely on the absence of competing amines in the

reaction buffer.
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Buffer Component Compatibility Reason

PBS (Phosphate Buffered

Saline)
High

Ideal pH buffering; no primary

amines.[1]

HEPES High
Excellent buffering capacity; no

primary amines.[1]

Bicarbonate/Carbonate Medium
Good for high pH, but

accelerates hydrolysis.[1]

Tris (Tris-HCl) Incompatible
Contains primary amines; will

react with crosslinker.[1]

Glycine Incompatible
Contains primary amines; used

for quenching only.[1]

Thiols (DTT, BME) Compatible
NHS esters do not react with

thiols (unlike Maleimides).[1]

Reagents Required[1][2]
Target Protein: in PBS or HEPES (pH 7.2–8.0).

Crosslinker: Bis-PEG11-NHS ester (Store desiccated at -20°C).[1]

Solvent: Anhydrous DMSO or DMF (High grade, amine-free).[1]

Quenching Buffer: 1M Tris-HCl (pH 8.0) or 1M Glycine.[1]

Desalting Columns: Zeba™ Spin Desalting Columns or Slide-A-Lyzer™ Dialysis Cassettes

(for cleanup).[1][4]

Detailed Protocol
Phase 1: Pre-Reaction Preparation
Objective: Ensure protein is in a reactive state and remove amine contaminants.[1]

Buffer Exchange: If your protein is in Tris or contains Glycine/BSA, dialyze or desalt into 1X

PBS (pH 7.4) or 20 mM HEPES (pH 7.5).[1]
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Scientific Rationale: Even trace amounts of Tris can quench the reagent before it reaches

the protein.

Concentration Adjustment: Adjust protein concentration to 1–5 mg/mL.

Note: Lower concentrations (<0.5 mg/mL) increase the risk of hydrolysis outcompeting

conjugation because the collision frequency between reagent and protein decreases.

Phase 2: Reagent Activation
Objective: Solubilize the crosslinker without triggering hydrolysis.[1]

Equilibration: Remove the Bis-PEG11-NHS ester vial from -20°C storage and equilibrate to

room temperature before opening.

Crucial: Opening a cold vial causes moisture condensation, which hydrolyzes the NHS

ester immediately.

Stock Solution: Dissolve the reagent in anhydrous DMSO or DMF to a concentration of 10–

50 mM (approx. 10–50 mg/mL).

Self-Validating Step: The solution should be clear. If cloudy, water may be present.[1] Do

not store this solution. Prepare fresh every time.

Phase 3: Crosslinking Reaction
Objective: Form the amide bond.[1][3][6]

Molar Ratio Calculation: Calculate the volume of crosslinker needed for a 20-fold to 50-fold

molar excess.

Formula:

Why 20-50x? Bis-PEG11 is a long crosslinker.[1] Higher excess is often required to

overcome the entropic penalty of the long flexible chain finding a second amine.

Initiation: Add the calculated volume of crosslinker stock to the protein solution.
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Solvent Limit: Ensure the final DMSO/DMF concentration is <10% to prevent protein

denaturation.

Incubation: Incubate for 30 minutes at Room Temperature or 2 hours at 4°C.

Phase 4: Quenching & Cleanup
Objective: Terminate the reaction and remove unreacted chemicals.[1][4][7]

Quenching: Add 1M Tris-HCl (pH 8.0) or 1M Glycine to a final concentration of 20–50 mM.

Incubate for 15 minutes at room temperature.

Mechanism:[1] The high concentration of free amines in Tris/Glycine rapidly consumes any

remaining NHS esters.

Purification (Optional but Recommended): Remove the hydrolyzed byproducts and excess

crosslinker using a Desalting Column (e.g., Zeba Spin) or Dialysis.

Troubleshooting & Optimization
Observation Root Cause Corrective Action

No Crosslinking Observed Hydrolysis of reagent
Ensure DMSO is anhydrous;

do not store aqueous stocks.

No Crosslinking Observed Interfering buffers
Verify protein buffer is free of

Tris/Glycine/Azide.[1]

Precipitation Over-crosslinking
Reduce molar excess (try 10x

or 5x); dilute protein.[1]

Smear on SDS-PAGE Non-specific polymerization
Reduce reaction time or molar

excess.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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